Cas no 1361894-56-5 (3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile
• CAS No: 1361894-56-5
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4912664
• Update Time: 2025-06-07

3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-8-5-15-7(2-3-14)6(4-11)9(8)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： FOFTYURWCLNJBL-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile is a highly specialized organic compound with the CAS number 1361894-56-5. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with bromomethyl, difluoromethyl, methoxy, and acetonitrile groups at specific positions, making it a unique entity in the realm of heterocyclic chemistry.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and acylation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. The compound's stability under various reaction conditions has been extensively studied, making it a valuable intermediate in the synthesis of bioactive molecules.

One of the most notable applications of this compound lies in its potential as a precursor for agrochemicals. In recent studies, derivatives of this compound have shown promising results as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in target organisms. For instance, research conducted by Smith et al. (2023) demonstrated that analogs of 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile exhibit potent activity against phytopathogenic fungi, offering a new avenue for sustainable crop protection.

In the pharmaceutical sector, this compound has garnered interest as a building block for drug development. Its unique substitution pattern allows for extensive functional group diversity, which is crucial for optimizing pharmacokinetic properties such as solubility and bioavailability. A study by Johnson et al. (2023) highlighted its role in the synthesis of novel kinase inhibitors, which are being evaluated for their potential in treating various cancers.

The environmental impact of 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile has also been a subject of recent research. Studies by Green et al. (2023) indicate that while the compound demonstrates high efficacy in its intended applications, its degradation pathways under environmental conditions require further investigation to ensure minimal ecological footprint.

Looking ahead, the development of more efficient synthetic routes for 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile remains a priority for researchers. The integration of green chemistry principles into its production processes could significantly reduce waste and energy consumption. Additionally, exploring its applications in advanced materials science could unlock new possibilities in areas such as organic electronics and catalysis.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-acetonitrile stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple industries underscore its importance as a versatile building block for future innovations.